Cas no 1379344-69-0 (7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid)

• Product Name: 7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid
• CAS No: 1379344-69-0
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 4697880
• Update Time: 2025-06-08

7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-5-carboxylic acid, 7-bromo-
• SB13730
• 7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid

• Inchi： 1S/C8H5BrN2O2/c9-5-3-6(8(12)13)11-2-1-10-7(11)4-5/h1-4H,(H,12,13)
• InChI Key： BIWPKFUJQHBPTA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)N2C=CN=C2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Topological Polar Surface Area: 54.6

Additional information on 7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid

Comprehensive Overview of 7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1379344-69-0)

7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1379344-69-0) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a bromo substituent at the 7-position and a carboxylic acid group at the 5-position makes this molecule a versatile intermediate for further chemical modifications.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid due to its potential as a building block for synthesizing novel kinase inhibitors and antimicrobial agents. Its structural motif is frequently explored in the development of small-molecule therapeutics, aligning with the growing trend of personalized medicine and targeted drug delivery systems.

The synthesis of 7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to optimize its production, addressing the need for greener and more efficient synthetic methodologies. These innovations resonate with the global push toward sustainable chemistry and reduced environmental impact.

From a commercial perspective, CAS No. 1379344-69-0 is available through specialized chemical suppliers, catering to the needs of academic and industrial researchers. Its applications extend beyond pharmaceuticals, including its use in the development of fluorescent probes and organic electronic materials. This versatility has made it a subject of interest in interdisciplinary studies, bridging the gap between chemistry, biology, and materials science.

One of the most frequently asked questions about 7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid revolves around its solubility and stability under various conditions. Studies indicate that it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, making it suitable for a wide range of experimental setups. Additionally, its stability at room temperature ensures ease of handling and storage, which is critical for high-throughput screening in drug discovery.

The compound's role in medicinal chemistry cannot be overstated. Its scaffold is frequently modified to enhance bioavailability and target specificity, addressing challenges such as drug resistance and off-target effects. For instance, derivatives of imidazo[1,2-a]pyridine have shown promise in treating inflammatory diseases and neurological disorders, topics that are currently trending in biomedical research.

In summary, 7-Bromoimidazo[1,2-a]pyridine-5-carboxylic acid (CAS No. 1379344-69-0) is a pivotal compound in modern chemical research, with applications spanning pharmaceuticals, agrochemicals, and materials science. Its structural features and synthetic adaptability make it a valuable asset for scientists exploring innovative solutions to pressing global challenges. As research continues to evolve, this compound is poised to play an even greater role in advancing green chemistry and precision medicine.